2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-(4-pyridin-2-yloxycyclohexyl)imidazolidine-1-carboxamide
• InChI: InChI=1S/C15H20N4O3/c20-14-17-9-10-19(14)15(21)18-11-4-6-12(7-5-11)22-13-3-1-2-8-16-13/h1-3,8,11-12H,4-7,9-10H2,(H,17,20)(H,18,21)
• InChI Key: GNKOQVCUENQXDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)N2CCNC2=O)OC3=CC=CC=N3
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)imidazolidine-1-carboxamide is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that targets specific enzymes involved in various biological processes.

Scientific Research Applications

Environmental Exposure and Toxicology

• Environmental Exposure to Pesticides : Studies on organophosphorus and pyrethroid pesticides, which share some structural similarities with imidazolidine derivatives, indicate their widespread exposure in children. This research highlights the need for understanding the environmental impact and exposure pathways of such compounds, contributing to public health policies on chemical use and regulation [Kateryna Babina et al., 2012].

• Toxicological Effects of Pesticides : The toxicological profile of neonicotinoid pesticides, including cases of human intoxication, provides insights into the acute effects of chemical exposure. These studies contribute to the safety evaluation of chemical compounds and their potential impact on human health [S. Shadnia & H. H. Moghaddam, 2008].

Metabolism and Pharmacokinetics

• Metabolism of Heterocyclic Amines : Research on the metabolism of heterocyclic amines in humans, particularly those formed during the cooking of meat, helps understand how dietary compounds are transformed into their carcinogenic forms. This is relevant for compounds with similar metabolic pathways, indicating the importance of studying metabolism for chemical safety assessment [K. Turteltaub et al., 1999].

• Pharmacokinetics of Antibiotics : The study of azlocillin pharmacokinetics in children with cystic fibrosis provides an example of how the body processes and eliminates chemical compounds. Such research is essential for understanding the dosing and effectiveness of pharmaceuticals and can be applied to new chemical entities [T. Bergan & H. Michalsen, 1979].

Exposure Biomonitoring

• Biomonitoring of Carcinogens : Studies on the presence of carcinogenic heterocyclic amines in human urine following dietary exposure highlight the importance of biomonitoring for assessing exposure to hazardous compounds. This approach can be applied to a wide range of chemicals to evaluate their presence and potential risks in human populations [H. Ushiyama et al., 1991].